Cas no 643725-16-0 ((4-(3-Chlorophenyl)thiazol-2-yl)methanamine)

• Product Name: (4-(3-Chlorophenyl)thiazol-2-yl)methanamine
• CAS No: 643725-16-0
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• CID: 5094236
• Update Time: 2025-06-25

(4-(3-Chlorophenyl)thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorophenyl)-1,3-thiazol-2-yl]methanamine
• (4-(3-Chlorophenyl)thiazol-2-yl)methanamine

• Inchi： 1S/C10H9ClN2S/c11-8-3-1-2-7(4-8)9-6-14-10(5-12)13-9/h1-4,6H,5,12H2
• InChI Key： XOTXYQRNWWDGAV-UHFFFAOYSA-N
• SMILES： C(C1=NC(C2=CC=CC(Cl)=C2)=CS1)N

Additional information on (4-(3-Chlorophenyl)thiazol-2-yl)methanamine

Introduction to (4-(3-Chlorophenyl)thiazol-2-yl)methanamine and Its Significance in Modern Chemical Research

(4-(3-Chlorophenyl)thiazol-2-yl)methanamine, with the CAS number 643725-16-0, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound’s molecular framework, incorporating a thiazole ring and a chlorophenyl substituent, positions it as a versatile scaffold for medicinal chemistry investigations.

The thiazole core is a prominent motif in natural products and pharmaceuticals, known for its biological activity and metabolic stability. Its incorporation into drug molecules often enhances binding affinity and selectivity towards biological targets. In particular, the presence of a chlorophenyl group at the 3-position of the thiazole ring introduces additional functional diversity, enabling modifications that can fine-tune pharmacokinetic properties and target interactions.

Recent advancements in computational chemistry have facilitated the rational design of thiazole derivatives like (4-(3-chlorophenyl)thiazol-2-yl)methanamine. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and neurological disorders. The interaction between the thiazole ring and biological targets, such as protein kinases or ion channels, has been extensively studied using docking simulations, providing insights into its potential therapeutic applications.

In vitro experiments have begun to elucidate the pharmacological profile of (4-(3-chlorophenyl)thiazol-2-yl)methanamine. Preliminary data indicate that it demonstrates moderate affinity for certain enzyme families, including cytochrome P450 enzymes, which are critical in drug metabolism. This observation underscores the importance of studying such derivatives to understand their metabolic fate and potential drug-drug interactions. Additionally, the compound’s ability to cross the blood-brain barrier has been explored, raising possibilities for its use in central nervous system (CNS) therapies.

The synthesis of (4-(3-chlorophenyl)thiazol-2-yl)methanamine represents a significant achievement in synthetic organic chemistry. Multi-step reactions involving cyclization, nucleophilic substitution, and reductive amination have been optimized to achieve high yields and purity. These synthetic strategies not only highlight the versatility of thiazole chemistry but also provide valuable methodologies for constructing related derivatives. Advances in green chemistry principles have further refined these processes, minimizing waste and improving sustainability.

The role of computational tools in analyzing the structural properties of (4-(3-chlorophenyl)thiazol-2-yl)methanamine cannot be overstated. Spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its molecular structure. Additionally, quantum mechanical calculations have provided detailed insights into its electronic properties and reactivity. These findings are crucial for designing next-generation analogs with enhanced pharmacological profiles.

Future research directions for this compound include exploring its role in combination therapies. By pairing (4-(3-chlorophenyl)thiazol-2-yl)methanamine with other bioactive molecules, researchers aim to develop synergistic treatments for complex diseases. Furthermore, investigating its mechanism of action at a molecular level will be essential for optimizing its therapeutic potential. Collaborative efforts between experimental chemists and bioinformaticians are expected to yield novel insights into its biological functions.

The industrial relevance of (4-(3-chlorophenyl)thiazol-2-yl)methanamine extends beyond academic research. Pharmaceutical companies are increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities. The development of efficient synthetic routes ensures that this compound can be produced at scale for preclinical and clinical studies. As regulatory pathways for new drugs evolve, compounds like this one may find their way into clinical trials within the next decade.

In conclusion, (4-(3-chlorophenyl)thiazol-2-yl)methanamine (CAS no 643725-16-0) is a promising chemical entity with significant implications for modern medicine. Its unique structural features, coupled with recent advances in synthetic and computational chemistry, position it as a valuable candidate for drug discovery efforts. Continued research into its pharmacological properties will likely uncover new therapeutic opportunities across multiple disease areas.